Cas no 140211-07-0 (benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate)

Benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate is a bicyclic lactam derivative with a rigid, fused-ring structure, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its cis-configuration and ketone functionality at the 7-position enhance its reactivity in selective transformations, such as reductive amination or nucleophilic additions. The benzyl ester group offers versatility for further derivatization, including hydrogenolysis to the corresponding carboxylic acid. This compound’s stereochemical purity and stability under standard conditions make it suitable for applications in medicinal chemistry, particularly in the development of bioactive molecules targeting central nervous system (CNS) or enzyme inhibition pathways. Its well-defined structure ensures reproducibility in synthetic routes.

benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate structure

140211-07-0 structure

Product Name:benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate

CAS No:140211-07-0

MF:C₁₆H₁₉NO₃

MW:273.326964616776

MDL:MFCD18791834

CID:4594374

PubChem ID:86591297

Update Time:2025-06-07

benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- benzyl (4aS,7aS)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- P15090
- PS-17736
- 1931930-57-2
- MOKKTXDDVHSSBZ-UONOGXRCSA-N
- CS-0058070
- benzyl (4aS,7aS)-7-oxo-3,4,4a,5,6,7a-hexahydro-1H-cyclopenta[c]pyridine-2-carboxylate
- benzyl (cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- benzyl(cis)-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate
- (4AS,7aS)-benzyl 7-oxohexahydro-1H-cyclopenta[c]pyridine-2(3H)-carboxylate
- 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(A+/-)-
- 140211-07-0
- 2H-Cyclopenta[c]pyridine-2-carboxylic acid, octahydro-7-oxo-,phenylmethyl ester, cis-(+/-)-
- MDL： MFCD18791834
- Inchi： 1S/C16H19NO3/c18-15-7-6-13-8-9-17(10-14(13)15)16(19)20-11-12-4-2-1-3-5-12/h1-5,13-14H,6-11H2/t13-,14+/m0/s1
- InChI Key： MOKKTXDDVHSSBZ-UONOGXRCSA-N
- SMILES： C1N(C(OCC2=CC=CC=C2)=O)CC[C@]2([H])CCC(=O)[C@]12[H]

Computed Properties

Exact Mass: 273.13649347g/mol
Monoisotopic Mass: 273.13649347g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 376
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 46.6Å²

benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM502735-1g	Benzylcis-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	97%	1g	$1143	2022-09-03
eNovation Chemicals LLC	D635595-100mg	benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	95%	100mg	$360	2024-07-21
eNovation Chemicals LLC	D635595-250MG	benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	95%	250mg	$575	2024-07-21
eNovation Chemicals LLC	D635595-500MG	benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	95%	500mg	$960	2024-07-21
eNovation Chemicals LLC	D635595-1G	benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	95%	1g	$1445	2024-07-21
eNovation Chemicals LLC	D635595-5G	benzyl cis-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	95%	5g	$4335	2024-07-21
ChemScence	CS-0058070-100mg	Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0		100mg	$360.0	2022-04-27
ChemScence	CS-0058070-250mg	Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0		250mg	$720.0	2022-04-27
ChemScence	CS-0058070-1g	Benzyl (4aS,7aS)-7-oxo-octahydro-1H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0		1g	$1800.0	2022-04-27
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00842341-100mg	Benzyl cis-7-oxooctahydro-2H-cyclopenta[c]pyridine-2-carboxylate	140211-07-0	97%	100mg	￥999.0	2023-04-02